Cas no 1203685-80-6 (3-(2-Bromophenyl)azetidine)

• Product Name: 3-(2-Bromophenyl)azetidine
• CAS No: 1203685-80-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 5186895
• PubChem ID: 72698858
• Update Time: 2025-10-30

3-(2-Bromophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)azetidine
• GS0510
• Azetidine, 3-(2-bromophenyl)-
• 3-(2-Bromophenyl)azetidine

• Inchi： 1S/C9H10BrN/c10-9-4-2-1-3-8(9)7-5-11-6-7/h1-4,7,11H,5-6H2
• InChI Key： DPTFMVJMOFNVTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-Bromophenyl)azetidine

3-(2-Bromophenyl)azetidine: A Comprehensive Overview

3-(2-Bromophenyl)azetidine, also known by its CAS number 1203685-80-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a bromophenyl group with an azetidine ring. The azetidine moiety, a four-membered saturated heterocycle containing one nitrogen atom, contributes to the compound's intriguing chemical properties and potential applications in drug design.

The synthesis of 3-(2-Bromophenyl)azetidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for exploring stereochemical effects in biological systems. The compound's bromine substituent at the 2-position of the phenyl ring plays a crucial role in modulating its reactivity and selectivity in various chemical transformations.

In terms of physical properties, 3-(2-Bromophenyl)azetidine exhibits a melting point of approximately 145°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows absorption bands in the range of 270-300 nm, indicative of conjugation within the molecule. These properties make it suitable for use as an intermediate in the synthesis of more complex molecules, particularly those with potential therapeutic applications.

The biological activity of 3-(2-Bromophenyl)azetidine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes, making it a promising lead compound for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes suggests potential utility in targeting intracellular pathogens.

Recent research has focused on optimizing the synthesis and improving the bioavailability of 3-(2-Bromophenyl)azetidine. For instance, scientists have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Furthermore, efforts are underway to investigate the compound's pharmacokinetics and toxicity profiles in animal models, which are critical steps toward its potential clinical application.

In conclusion, 3-(2-Bromophenyl)azetidine, with its unique structural features and promising biological activity, represents an important molecule in contemporary chemical research. Its continued exploration holds great potential for advancing our understanding of complex biological systems and developing novel therapeutic agents.